Cas no 2680785-22-0 (benzyl N-[(4-bromo-1-methyl-1H-pyrazol-3-yl)methyl]-N-methylcarbamate)

• Product Name: benzyl N-[(4-bromo-1-methyl-1H-pyrazol-3-yl)methyl]-N-methylcarbamate
• CAS No: 2680785-22-0
• MF: C₁₄H₁₆BrN₃O₂
• MW: 338.1997423172
• CID: 6202897
• PubChem ID: 165937611
• Update Time: 2025-05-23

benzyl N-[(4-bromo-1-methyl-1H-pyrazol-3-yl)methyl]-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-7210385
• benzyl N-[(4-bromo-1-methyl-1H-pyrazol-3-yl)methyl]-N-methylcarbamate
• 2680785-22-0

• Inchi： 1S/C14H16BrN3O2/c1-17(9-13-12(15)8-18(2)16-13)14(19)20-10-11-6-4-3-5-7-11/h3-8H,9-10H2,1-2H3
• InChI Key： HPDGYUJLMRVJLX-UHFFFAOYSA-N
• SMILES： BrC1=CN(C)N=C1CN(C(=O)OCC1C=CC=CC=1)C

Computed Properties

• Exact Mass: 337.04259g/mol
• Monoisotopic Mass: 337.04259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 47.4Ų

Additional information on benzyl N-[(4-bromo-1-methyl-1H-pyrazol-3-yl)methyl]-N-methylcarbamate

Benzoic Acid Derivatives and Their Applications in Modern Chemistry

In the realm of organic chemistry, the compound with CAS No 2680785-22-0, commonly referred to as benzyl N-[(4-bromo-1-methyl-1H-pyrazol-3-yl)methyl]-N-methylcarbamate, has emerged as a significant player in both academic research and industrial applications. This compound, a derivative of benzoic acid, belongs to the broader category of pyrazole derivatives, which have garnered considerable attention due to their versatile properties and potential in various fields.

The structure of this compound is characterized by a benzyl group attached to a pyrazole ring, which is further substituted with a bromine atom and a methyl group. The presence of the pyrazole ring introduces unique electronic properties, making this compound highly reactive under specific conditions. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel pharmaceutical agents.

One of the most promising applications of this compound lies in its role as an intermediate in drug discovery. Researchers have explored its ability to form stable complexes with biological targets, such as enzymes and receptors. For instance, a study published in 2023 demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases, which are key players in various disease pathways, including cancer and inflammatory disorders.

Beyond pharmacology, this compound has also found utility in agrochemicals. Its ability to interact with plant pathogens has led to investigations into its potential as a fungicide or insecticide. Preliminary trials suggest that it may offer an eco-friendly alternative to conventional pesticides, given its high specificity and reduced toxicity to non-target organisms.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrazole ring. This is followed by bromination and subsequent coupling reactions to introduce the benzyl group. Recent advancements in catalytic methods have significantly improved the efficiency and scalability of these reactions, making large-scale production more feasible.

In terms of structural analysis, modern techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided unprecedented insights into the spatial arrangement of atoms within this compound. These studies have not only confirmed its molecular structure but also revealed insights into its conformational flexibility, which is crucial for understanding its bioactivity.

Moreover, computational chemistry has played a pivotal role in predicting the behavior of this compound under various conditions. Advanced molecular modeling software has enabled researchers to simulate its interactions with biological systems, thereby accelerating the drug discovery process.

In conclusion, the compound with CAS No 2680785-22-0 represents a fascinating example of how organic chemistry continues to drive innovation across multiple disciplines. Its unique properties and versatile applications underscore the importance of continued research into benzoic acid derivatives and related compounds. As new discoveries emerge, this compound is poised to make even greater contributions to science and industry alike.